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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4'-ethylbenzophenone, with the CAS number 5334-38-3, is a substituted aromatic
ketone. Its structure, featuring a benzophenone core with a bromine atom on one phenyl ring
and an ethyl group on the other, makes it a valuable intermediate in organic synthesis. The
benzophenone scaffold is a prevalent structure in medicinal chemistry, found in numerous
natural products and synthetic compounds with a wide range of biological activities, including
anticancer, anti-inflammatory, and antimicrobial properties. The presence of the bromine atom
provides a reactive handle for further functionalization through various cross-coupling
reactions, while the ethyl group can influence the molecule's lipophilicity and binding
interactions with biological targets. This guide offers an in-depth look at the synthesis,
properties, and potential applications of 3-Bromo-4'-ethylbenzophenone, providing a crucial
resource for researchers in drug discovery and materials science.

Physicochemical Properties
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A summary of the key physicochemical properties of 3-Bromo-4'-ethylbenzophenone is
presented in the table below. These properties are essential for its handling, characterization,
and application in various chemical reactions.

Property Value Source

CAS Number 5334-38-3 Internal

Molecular Formula C1sH13BrO PubChemLite[1]

Molecular Weight 289.17 g/mol PubChemLite[1]
(3-bromophenyl)(4- )

IUPAC Name PubChemLite[1]
ethylphenyl)methanone

CCC1=CC=C(C=C1)C(=0)C2 .
SMILES PubChemLite[1]
=CC(=CC=C2)Br

Predicted XlogP 4.8 PubChemLite[1]

Synthesis of 3-Bromo-4'-ethylbenzophenone

The most common and efficient method for the synthesis of substituted benzophenones is the
Friedel-Crafts acylation.[2][3][4][5] This electrophilic aromatic substitution reaction involves the
acylation of an aromatic ring with an acyl halide or anhydride using a strong Lewis acid
catalyst.[6] For the synthesis of 3-Bromo-4'-ethylbenzophenone, this would typically involve
the reaction of ethylbenzene with 3-bromobenzoyl chloride in the presence of a Lewis acid like
aluminum chloride (AICI5).

Reaction Mechanism: Friedel-Crafts Acylation

The mechanism of the Friedel-Crafts acylation proceeds through the formation of a highly
electrophilic acylium ion.[5][6]

o Formation of the Acylium lon: The Lewis acid catalyst (e.g., AICIs) coordinates to the chlorine
atom of the 3-bromobenzoyl chloride, making it a better leaving group. The subsequent
cleavage of the carbon-chlorine bond generates a resonance-stabilized acylium ion.[5]

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1273309/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-bromo-4-ethylbenzophenone
https://pubchemlite.lcsb.uni.lu/e/compound/2756961
https://pubchemlite.lcsb.uni.lu/e/compound/2756961
https://pubchemlite.lcsb.uni.lu/e/compound/2756961
https://pubchemlite.lcsb.uni.lu/e/compound/2756961
https://pubchemlite.lcsb.uni.lu/e/compound/2756961
https://www.benchchem.com/product/b1273309/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-bromo-4-ethylbenzophenone
https://ir.library.oregonstate.edu/downloads/t722hf419
https://www.masterorganicchemistry.com/2018/05/17/friedel-crafts-alkylation-acylation/
https://www.chemguide.co.uk/organicprops/acylchlorides/fc.html
https://www.youtube.com/watch?v=gz6HnUfS2ow
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Substitution_Reactions/Electrophilic_Substitution_Reactions/C._The_Friedel-Crafts_Acylation_of_Benzene
https://www.benchchem.com/product/b1273309/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-3-bromo-4-ethylbenzophenone
https://www.youtube.com/watch?v=gz6HnUfS2ow
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Reactions/Substitution_Reactions/Electrophilic_Substitution_Reactions/C._The_Friedel-Crafts_Acylation_of_Benzene
https://www.youtube.com/watch?v=gz6HnUfS2ow
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Electrophilic Attack: The electron-rich ethylbenzene ring acts as a nucleophile and attacks
the electrophilic acylium ion. The ethyl group is an ortho-, para-directing activator, meaning
the acylation will predominantly occur at the para position due to steric hindrance at the ortho
positions.

o Deprotonation and Regeneration of the Aromatic System: A weak base, such as the AlCla~
complex formed in the first step, removes a proton from the intermediate carbocation
(arenium ion). This step restores the aromaticity of the ring and regenerates the Lewis acid
catalyst.[6]
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Step 1: Acylium Ion Formation

AlCls
+AICls
3-Bromobenzoyl Chloride Acylium lon

AlCla~

Ethylbenzene

Step 2: Electrophilic Attack

+ Acylium lon

Arenium lon Intermediate

+AlCla~

Step 3: Deprotonation

AICIs (regenerated)

3-Bromo-4'-ethylbenzophenone HCl
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(1. Setup reaction flask with AICIs and DCM under inert atmosphere)

(2. Cool the mixture to 0-5 °C in an ice bath)

@. Add 3-bromobenzoyl chloride solution dropwise)

v

@. Add ethylbenzene dropwise, maintaining low temperatureg

v

G. Warm to room temperature and stir until completion)

@. Quench the reaction with ice and concentrated HCD

6. Separate organic layer and extract aqueous IayeD

@. Wash combined organic Iayers)

@. Dry and concentrate the organic Iayer)

v

(10. Purify the crude product)

@Bromow-ethylbenzop@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-Bromo-4'-
ethylbenzophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273309/docs#a-comprehensive-technical-guide-to-
3-bromo-4-ethylbenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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